Cas no 1554168-44-3 (5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde)

• Product Name: 5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde
• CAS No: 1554168-44-3
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 5463823
• Update Time: 2025-10-30

5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde
• AT18641
• 5-(METHOXYMETHYL)OXAZOLE-4-CARBALDEHYDE
• Z3242852897
• 4-Oxazolecarboxaldehyde, 5-(methoxymethyl)-

• Inchi： 1S/C6H7NO3/c1-9-3-6-5(2-8)7-4-10-6/h2,4H,3H2,1H3
• InChI Key： CSDMCUGKZMULHZ-UHFFFAOYSA-N
• SMILES： O1C=NC(C=O)=C1COC

Computed Properties

• Exact Mass: 141.042593085 g/mol
• Monoisotopic Mass: 141.042593085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.12
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde

Comprehensive Overview of 5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde (CAS No. 1554168-44-3)

5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde (CAS No. 1554168-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique methoxymethyl and aldehyde functional groups, which make it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in the development of novel heterocyclic compounds, particularly in the context of drug discovery and crop protection.

The compound’s CAS number 1554168-44-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its structure, featuring a 1,3-oxazole core, aligns with the growing demand for bioactive scaffolds in medicinal chemistry. Recent studies highlight its role in synthesizing small-molecule inhibitors, which are pivotal in targeting enzymes and receptors associated with diseases like cancer and inflammation. This aligns with the trending search queries such as "oxazole derivatives in drug design" and "aldehyde-functionalized heterocycles," reflecting its relevance in modern research.

From an industrial perspective, 5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde is valued for its stability and reactivity under mild conditions. Its methoxymethyl group enhances solubility in organic solvents, facilitating its use in multistep synthesis. This property is particularly advantageous for laboratories focusing on high-throughput screening (HTS) and combinatorial chemistry, topics frequently searched by professionals optimizing synthetic workflows. Additionally, its aldehyde moiety allows for straightforward derivatization, enabling the creation of diverse molecular libraries for biological testing.

Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward green chemistry principles, researchers are investigating eco-friendly synthetic routes for oxazole-based intermediates. Searches like "sustainable synthesis of heterocycles" and "green catalysts for aldehyde formation" underscore this trend. 5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde exemplifies how traditional intermediates can adapt to these evolving standards, with studies exploring catalytic oxidation and solvent-free reactions to minimize waste.

In summary, 5-(Methoxymethyl)-1,3-oxazole-4-carbaldehyde (CAS No. 1554168-44-3) represents a convergence of innovation and practicality in organic synthesis. Its applications span pharmaceuticals, agrochemicals, and material science, addressing both current research demands and future challenges. By leveraging its structural features, scientists continue to unlock new possibilities in molecular design, making it a compound of enduring significance in the chemical sciences.